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Compound of Interest

Compound Name: Chlornitrofen

Cat. No.: B1668786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlornitrofen, a diphenyl-ether herbicide, is a critical analytical reference standard for the

accurate quantification of its residues in environmental and agricultural matrices. Its use is

essential for monitoring environmental contamination, ensuring food safety, and in toxicological

studies. This document provides detailed application notes and protocols for the use of

Chlornitrofen as an analytical reference standard, focusing on chromatographic techniques

coupled with mass spectrometry.

Chlornitrofen is classified as a protoporphyrinogen oxidase (PPO) inhibitor.[1] While this mode

of action is central to its herbicidal activity, its application as a reference standard is primarily

concerned with its physicochemical properties that allow for its precise detection and

quantification.

Physicochemical Properties of Chlornitrofen
A summary of the key physicochemical properties of Chlornitrofen is provided in the table

below.
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Property Value

CAS Number 1836-77-7

Molecular Formula C₁₂H₆Cl₃NO₃

Molecular Weight 318.54 g/mol

IUPAC Name 1,3,5-trichloro-2-(4-nitrophenoxy)benzene

Appearance Neat solid

Purity (typical) ≥98% (HPLC)

Application Notes
Chlornitrofen as a certified reference material is primarily used for the calibration of analytical

instruments and for spiking control samples to validate analytical methods. Its application is

crucial for the determination of the analyte in various samples, including river water, air, and

agricultural products like tobacco, using chromatography-based techniques.[1]

Method Selection
Gas chromatography (GC) and liquid chromatography (LC) are the most common techniques

for the analysis of Chlornitrofen.

Gas Chromatography (GC): GC, particularly when coupled with an electron capture detector

(GC-ECD) or tandem mass spectrometry (GC-MS/MS), is a highly sensitive and selective

method for the analysis of chlorinated compounds like Chlornitrofen.[1][2][3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS is a powerful

technique for the analysis of a wide range of pesticides, including those that are thermally

labile or less volatile. It offers high sensitivity and selectivity, especially when using Multiple

Reaction Monitoring (MRM).[4][5][6]

Experimental Protocols
The following protocols are provided as a guide for the analysis of Chlornitrofen in

environmental matrices. Method validation and optimization are essential for achieving
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accurate and reliable results.

Protocol 1: Sample Preparation using QuEChERS
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for pesticide residue analysis in food and environmental

samples.[7][8][9]

Materials:

Homogenized sample (e.g., soil, fruit, vegetable)

Acetonitrile (pesticide residue grade)

QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

Dispersive solid-phase extraction (d-SPE) sorbents (e.g., primary secondary amine (PSA),

C18)

50 mL centrifuge tubes

Centrifuge

Procedure:

Extraction:

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10-15 mL of acetonitrile.

Add the appropriate QuEChERS extraction salt packet.

Shake vigorously for 1 minute.

Centrifuge at ≥3000 rpm for 5 minutes.

Cleanup (d-SPE):
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Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing the

appropriate sorbent (e.g., PSA for removal of organic acids, C18 for removal of nonpolar

interferences).

Vortex for 30 seconds.

Centrifuge for 2 minutes.

Final Extract:

The supernatant is ready for analysis by GC-MS/MS or LC-MS/MS.
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Extraction

Cleanup (d-SPE)

Weigh Sample
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Add QuEChERS Salts

Shake Vigorously
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Analytical Workflow

Sample Sample Preparation
(e.g., QuEChERS)

Chromatographic Separation
(GC or LC)

Mass Spectrometric Detection
(MS/MS) Data Analysis Result
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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